N-(5-Chloro-2-isopropylbenzyl)cyclopropanamine

• CAS No.: 1476113-93-5
• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• IUPAC Name: N-[(5-chloro-2-propan-2-ylphenyl)methyl]cyclopropanamine
• InChI: InChI=1S/C13H18ClN/c1-9(2)13-6-3-11(14)7-10(13)8-15-12-4-5-12/h3,6-7,9,12,15H,4-5,8H2,1-2H3
• InChI Key: NPQICEFTXKYSPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)Cl)CNC2CC2

Description

N-(5-Chloro-2-isopropylbenzyl)cyclopropanamine is a useful research compound. Its molecular formula is C13H18ClN and its molecular weight is 223.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Cyclopropylamine (3.26 g, 0.057 mol) was added to a solution of 5-chloro-2-isopropylbenzaldehyde (II) (10 g, 0.054 mol, 99.3 GC % by area) in methanol (100 ml) and the mixture was stirred at room temperature for 1 hour. Platinum on activated carbon (0.2 g, 5% Pt, dry) was subsequently added, the reaction vessel was flushed with nitrogen and pressurized to 6 bar with hydrogen at a maximum of 25° C. for 8 hours. The contents of the autoclave were filtered through Celite, washed with methanol and the solvent was distilled off under reduced pressure. N-(5-Chloro-2-isopropylbenzyl)cyclopropanamine (9.8 g, 96.8 GC-% by area, 78.0% of theory) was obtained as a light-yellow oil.

Synthesis routes and methods II

Procedure details

Platinum on activated carbon (5 g, 5% Pt, dry) was added to a solution of N-[(5-chloro-2-isopropylphenyl)methylene]cyclopropanamine (III) (160.8 g, 0.725 mol) in methanol (1350 ml). The reaction vessel was subsequently flushed with nitrogen and pressurized with 6 bar of hydrogen at a maximum of 25° C. for 8 hours. The contents of the autoclave were filtered through Celite, washed with methanol and the solvent was distilled off under reduced pressure. N-(5-Chloro-2-isopropylbenzyl)cyclopropanamine of the formula (I) (153.5 g, 97.1 GC-% by area, 91.9% of theory) was obtained as a light-yellow oil.